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Compound of Interest

2,4-Dimethoxy-benzamidine
Compound Name:
hydrochloride

Cat. No.: B159870

Technical Guide: 2,4-Dimethoxy-benzamidine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2,4-Dimethoxy-benzamidine hydrochloride. It includes key data, potential
applications, and generalized experimental workflows relevant to its synthesis and mechanism
of action.

Core Chemical and Physical Properties

2,4-Dimethoxy-benzamidine hydrochloride is a substituted benzamidine derivative noted for
its utility in pharmaceutical and biochemical research.[1] Its distinct methoxy groups on the
benzene ring enhance both its solubility and reactivity, making it a valuable intermediate in the
synthesis of targeted therapies.[1]

General Properties

The fundamental properties of 2,4-Dimethoxy-benzamidine hydrochloride are summarized
below.
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Property

Value

Source

CAS Number

131947-81-4

[1]

Molecular Formula

CoH12N202-HCI

[1]

Molecular Weight 216.67 g/mol [11[2]
Appearance Grey solid [1]
Purity > 95% (HPLC) [1]

Storage Conditions

0-8°C

[1]

Computed Properties (for the free base, 2,4-Dimethoxy-

benzamidine)

The following properties have been computationally derived for the free base form of the

molecule, 2,4-dimethoxybenzenecarboximidamide.[3]

Property Value Source

Molecular Weight 180.20 g/mol [3]
2,4-

IUPAC Name dimethoxybenzenecarboximida  [3]
mide

XLogP3 0.8 [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

ydrog p 4 3]
Count
Rotatable Bond Count 3 [3]

Applications in Research and Development

This compound is a versatile tool in several scientific domains.
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» Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of
pharmaceutical compounds, particularly in the development of drugs designed to target
specific enzymes and receptors.[1]

» Biochemical Research: It is widely used in studies focused on enzyme inhibition, helping
researchers to elucidate mechanisms of action within biological systems.[1] Its parent
compound, benzamidine, is a known competitive inhibitor of serine proteases like trypsin.[4]

e Analytical Chemistry: The compound can be employed in various analytical methods for the
detection and quantification of specific biomolecules.[1]

Experimental Protocols and Methodologies

While specific, detailed experimental protocols for 2,4-Dimethoxy-benzamidine
hydrochloride are not readily available in the provided search results, generalized
methodologies for the synthesis of similar benzamidine hydrochlorides can be described.

General Synthesis of Benzamidine Hydrochlorides

A common route for synthesizing benzamidine hydrochlorides involves a two-step process
starting from the corresponding benzonitrile. This plausible workflow is outlined below.
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Step 1: Pinner Reaction

2,4-Dimethoxybenzonitrile Ethanolic HCI

+ Anhydrous Ethanol, HCI (gas)
@ ~0°C

Step 2: Ammonolysis

Ethyl 2,4-dimethoxybenzimidate HCI Ammonia in Ethanol

+ Ethanolic Ammonia
@ Room Temperature

2,4-Dimethoxy-benzamidine HCI

Concentration in vacuo

Purification

Crude Product

fecrystallization

Pure 2,4-Dimethoxy-benzamidine HCI

Click to download full resolution via product page

Caption: Plausible synthesis workflow for 2,4-Dimethoxy-benzamidine HCI.

Methodology:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b159870?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Pinner Reaction: The synthesis typically begins with the reaction of the corresponding nitrile
(in this case, 2,4-dimethoxybenzonitrile) with an alcohol (such as ethanol) under anhydrous
acidic conditions (using hydrogen chloride gas). This reaction, known as the Pinner reaction,
forms an intermediate imino ether hydrochloride salt (e.g., ethyl 2,4-dimethoxybenzimidate
hydrochloride).[5]

o Ammonolysis: The intermediate imino ether is then treated with ammonia, typically in an
alcoholic solution.[5] This step displaces the ethoxy group with an amino group, yielding the
final benzamidine hydrochloride product.

 Purification: The crude product is often purified by recrystallization from a suitable solvent to
yield the final, high-purity compound.

Mechanism of Action: Enzyme Inhibition

Based on the known activity of its parent molecule, benzamidine, 2,4-Dimethoxy-benzamidine
hydrochloride likely functions as a competitive enzyme inhibitor, particularly for serine
proteases.[1][4]

Caption: General mechanism of competitive enzyme inhibition.

In this mechanism, the inhibitor (2,4-Dimethoxy-benzamidine hydrochloride) possesses a
structure that is similar enough to the enzyme's natural substrate to bind to the active site.
However, it cannot be converted into a product. By occupying the active site, the inhibitor
prevents the substrate from binding, thereby reducing the overall rate of the enzymatic
reaction. This inhibition is "competitive" because the substrate and inhibitor are competing for
the same binding location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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